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Compound of Interest

Compound Name: 2-Methyl-4'-phenylbenzophenone
CAS No.: 85296-08-8
Cat. No.: B3057813
Get Quote
. J

Executive Summary

Target Molecule: 2-Methyl-4'-phenylbenzophenone (C20H160) CAS Registry Number:Not
widely listed; analogue 4-Phenylbenzophenone is 2128-93-0 Molecular Weight: 272.34 g/mol
Primary Application: Photoinitiator (Type II), UV-absorber intermediate, and scaffold for non-
steroidal anti-inflammatory drug (NSAID) analogues.[1][2]

This guide delineates two synthetic pathways: a robust Friedel-Crafts Acylation for gram-to-
kilogram scale production and a Suzuki-Miyaura Cross-Coupling for high-precision library
synthesis. The 2-methyl substitution on the benzophenone core introduces steric twist and
enables photoenolization, a critical photochemical property distinct from the unsubstituted
analogue.

Retrosynthetic Analysis & Strategy

To design the optimal route, we deconstruct the target molecule at the carbonyl bridge.

Strategic Disconnections
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» Path A (Acylation): Disconnection of the carbonyl-aryl bond.[2] This suggests an electrophilic
aromatic substitution between an activated acyl chloride and a nucleophilic biphenyl ring.

o Path B (Organometallic): Disconnection of the biaryl bond or the carbonyl-aryl bond via
transition-metal catalysis.

2-Methylbenzoyl Chloride 4-Biphenylboronic Acid

F—————————

Path B: Suzuki Codpling

Acylation Pd-Cat Coupling

2-Methyl-4'-phenylbenzophenone

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the convergent assembly via Friedel-Crafts
acylation (Path A) or Suzuki coupling (Path B).

Method A: Friedel-Crafts Acylation (Primary
Protocol)[2]

This is the preferred method for scale-up due to reagent availability and cost-efficiency.

Reaction Logic

» Electrophile:o-Toluoyl cation (generated from o-toluoyl chloride + AlICI5).
» Nucleophile: Biphenyl.

¢ Regioselectivity: The o-toluoyl group is bulky. Biphenyl directs ortho/para. Steric hindrance at
the ortho position of biphenyl strongly favors substitution at the para (4') position, yielding the
desired 2-methyl-4'-phenylbenzophenone with high selectivity (>95%).[2]

Reagents & Materials
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Reagent Equiv. Role Notes

) Recrystallize if
Biphenyl 1.0 Substrate )
impure.

Moisture sensitive;

o-Toluoyl Chloride 1.1 Acylating Agent
handle under Na.
Must be
Aluminum Chloride ) ] )
1.2 Lewis Acid Catalyst anhydrous/yellowish
(AICI3)
powder.[2]
Dichloromethane ) Anhydrous; stabilizes
Solvent Medium o
(DCWM) the acylium ion.[2]
Exothermic hydrolysis
1M HCI (aq) Quench Workup

of Al-complex.[2]

Experimental Protocol

Step 1: Catalyst Activation[2]

o Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and pressure-equalizing addition funnel.

e Flush with Nitrogen (Nz2) for 15 minutes.

o Charge the flask with AICI3 (16.0 g, 120 mmol) and DCM (50 mL). Cool to 0°C in an ice bath.
Step 2: Acylium lon Formation

 Dissolve o-Toluoyl Chloride (17.0 g, 110 mmol) in DCM (20 mL).

e Add this solution dropwise to the AICIs suspension over 20 minutes.

o Observation: The mixture will darken (often orange/red) and evolve HCI gas.[2] Ensure
proper venting through a scrubber.

o Stir at 0°C for 30 minutes to ensure complete formation of the acylium complex.
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Step 3: Electrophilic Attack
e Dissolve Biphenyl (15.4 g, 100 mmol) in DCM (40 mL).
e Add the biphenyl solution dropwise to the reaction mixture at 0-5°C.

o Critical Parameter: Control addition rate to maintain temperature <10°C. Higher
temperatures increase the risk of ortho substitution or poly-acylation.

» Allow the mixture to warm to room temperature (25°C) and stir for 4—-6 hours. Monitor by TLC
(Hexane:Ethyl Acetate 9:1).[2]

Step 4: Quenching & Isolation

e Pour the reaction mixture slowly onto 200 g of crushed ice/conc. HCI (50 mL) mixture with
vigorous stirring.

o Safety: Highly exothermic.
o Separate the organic layer.[3][4] Extract the aqueous layer with DCM (2 x 50 mL).[2]
e Wash combined organics with 1M NaOH (to remove unreacted acid), Water, and Brine.[2]
e Dry over anhydrous MgSOa, filter, and concentrate under reduced pressure.
Step 5: Purification
e Recrystallize the crude solid from Ethanol/Hexane (1:1).[2]

 Yield Expectation: 75-85% as off-white crystals.

Method B: Suzuki-Miyaura Coupling (High
Precision)[2]

Use this method if the Friedel-Crafts route yields inseparable isomers or if a library of
derivatives is required.

Reaction Mechanism
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This route utilizes a palladium-catalyzed acyl-Suzuki coupling, avoiding the harsh Lewis acids
of Friedel-Crafts.

Transmetallation
(Boronic acid activates)

2-Methylbenzoyl Oxidative Addition Pd(0) Reductive Elimination
Chloride —> (Pd(0) inserts into Ar-Cl) [Tv "7 rr o i n i n et (C-C bond formation) — Product

Click to download full resolution via product page

Caption: Catalytic cycle for the Pd-catalyzed cross-coupling of acid chlorides and boronic acids.

Protocol Summary

o Reagents: 2-Methylbenzoyl chloride (1.0 equiv), 4-Biphenylboronic acid (1.1 equiv),
Pd(PPhs)4 (3 mol%), Cs2COs (2.0 equiv).[2]

e Solvent: Toluene (anhydrous).[2]
e Conditions: Reflux (110°C) under Argon for 12 hours.

e Advantage: Strictly controls regiochemistry; the biphenyl group is pre-assembled.

Characterization & Data Analysis

Validation of the structure relies on confirming the ortho-methyl placement and the para-
substitution on the biphenyl ring.

Spectroscopic Data Table
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Technique Parameter Diagnostic Signal Interpretation

Singlet confirms the 2-

methyl group is intact
1H NMR Methyl Group 8 2.35 (s, 3H) ]

and isolated from

coupling.

Complex multiplet.[2]
Look for AA'BB'
i ] pattern of the central
1H NMR Aromatic Region 0 7.20-7.85 (m, 13H) )
phenyl ring (~7.7
ppm) indicating para-

substitution.[2]

Typical diaryl ketone

13C NMR Carbonyl 0 ~198.0 ppm it
shift.

Characteristic benzylic
13C NMR Methyl Carbon 0 ~20.5 ppm il
methyl.

Conjugated ketone.

Shifted slightly lower
than benzophenone
(1665) due to

conjugation extension.

[2]

FT-IR C=0 Stretch 1658 cm™1

Calculated for

HRMS [M+H]* 273.1274
C20H170: 273.1279.[2]

Critical Quality Attribute: Photoenolization

Unlike 4-phenylbenzophenone, 2-methyl-4'-phenylbenzophenone possesses an ortho-methyl
group. Upon UV irradiation, it can undergo intramolecular hydrogen abstraction to form a
transient xylylenol (photoenol).[2]

 Implication: This reduces its efficiency as an intermolecular hydrogen abstractor (Type II
photoinitiator) compared to unsubstituted benzophenones but makes it valuable for
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stabilizing polymers against UV degradation or in specific photopolymerization kinetics
where "self-quenching" is desired.[2]

Safety & Handling (MSDS Highlights)

o o-Toluoyl Chloride: Corrosive, lachrymator. Reacts violently with water to release HCI.
Handle only in a fume hood.

¢ Aluminum Chloride: Hygroscopic and corrosive. Causes severe skin burns.

o DCM: Suspected carcinogen. Use chemically resistant gloves (PVA or Viton; Nitrile offers
poor protection against DCM).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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